2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-ethylacetamide

• IUPAC Name: 2-[1-[(2-ethoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-ethylacetamide
• InChI: InChI=1S/C17H25N3O3/c1-3-18-16(21)11-14-17(22)19-9-10-20(14)12-13-7-5-6-8-15(13)23-4-2/h5-8,14H,3-4,9-12H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key: VANDJLUIICTQIE-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CC1C(=O)NCCN1CC2=CC=CC=C2OCC
• Molecular Formula: C17H25N3O3
• Molecular Weight: 319.4 g/mol

Description

2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-ethylacetamide is a compound that has gained significant attention in the scientific community due to its potential pharmaceutical applications. This compound is known to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research and development. In

Mechanism of Action

The mechanism of action of 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-ethylacetamide is not fully understood. However, it is believed to work by inhibiting the growth of microorganisms and cancer cells. It may also act as a modulator of neurotransmitter systems in the brain, leading to its potential use in the treatment of anxiety and depression.
Biochemical and Physiological Effects:
Studies have shown that 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-ethylacetamide has a range of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It has also been shown to exhibit antitumor activity against cancer cells. In addition, this compound has been studied for its potential use in the treatment of neuropathic pain, anxiety, and depression.

Advantages and Limitations for Lab Experiments

One advantage of studying 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-ethylacetamide in lab experiments is its potential pharmaceutical applications. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research and development. However, one limitation of studying this compound is its low yield during the synthesis process, which can make it difficult to obtain large quantities for experimentation.

Future Directions

There are several future directions for research on 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-ethylacetamide. One direction is to further study its potential use in the treatment of neuropathic pain, anxiety, and depression. Another direction is to explore its potential use as an antimicrobial and antifungal agent. Additionally, research could focus on improving the yield of the synthesis method to obtain larger quantities for experimentation. Finally, further studies could be conducted to fully understand the mechanism of action of this compound.
In conclusion, 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-ethylacetamide is a compound that has gained significant attention in the scientific community due to its potential pharmaceutical applications. Its range of biochemical and physiological effects make it a promising candidate for further research and development. Future research could focus on exploring its potential use in the treatment of neuropathic pain, anxiety, and depression, as well as its potential use as an antimicrobial and antifungal agent.

Synthesis Methods

The synthesis of 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-ethylacetamide involves the reaction of 2-ethoxybenzaldehyde with ethyl acetoacetate to form a chalcone intermediate. This intermediate is then reacted with piperazine and ethyl chloroacetate to form the final product. The yield of this synthesis method is reported to be around 60%.

Scientific Research Applications

Research on 2-[1-(2-ethoxybenzyl)-3-oxo-2-piperazinyl]-N-ethylacetamide has primarily focused on its potential pharmaceutical applications. This compound has been shown to exhibit antimicrobial, antifungal, and antitumor properties. It has also been studied for its potential use in the treatment of neuropathic pain, anxiety, and depression.